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Compound of Interest

Compound Name: Temposil

Cat. No.: B1240356

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of Temposil (calcium carbimide). Adherence to these procedures is crucial for
ensuring the safety of all personnel and the protection of our environment. Calcium carbimide,
the active pharmaceutical ingredient in Temposil, is a reactive and hazardous substance
requiring specialized handling and disposal.

Core Safety and Handling Principles

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for calcium carbimide. Always handle this chemical in a well-ventilated area, preferably
within a chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat.

Quantitative Data Summary

The following table summarizes key hazard and disposal information for calcium carbimide.
This data is essential for risk assessment and ensuring compliant disposal.
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Parameter ValuelClassification Citation
UN Number 1403 [1]
Hazard Class 4.3 (Dangerous when wet) [1][2]
Packing Group 1] [1]
Reportable Quantity (RQ) 1000 Ibs (454 kg) [1]

_ . Toxic to aquatic life with long-
Aquatic Toxicity lasting effects [3][4]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of Temposil (calcium carbimide) is
through a licensed professional waste disposal service. This ensures that all local, state, and
federal regulations are met.

1. Segregation and Containerization:

e Do not mix calcium carbimide waste with other chemical waste streams, especially agueous
or acidic waste.

o Store waste in its original container whenever possible. If the original container is not
available, use a clearly labeled, compatible, and sealable container.

o Handle uncleaned, empty containers as you would the product itself.[1]
2. Labeling and Storage:
o Clearly label the waste container as "Hazardous Waste: Calcium Carbimide."

» Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible
materials, particularly water and moisture.[1][3][5]

3. Arranging for Professional Disposal:

o Contact a licensed hazardous waste disposal company to arrange for pickup.
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e Provide the waste disposal company with the Safety Data Sheet (SDS) for calcium
carbimide.

e Follow all packaging and transportation instructions provided by the disposal service.
4. Disposal of Contaminated Materials:

» Any materials that have come into contact with calcium carbimide, such as gloves, absorbent
pads, or weighing papers, must be treated as hazardous waste.

o Collect these materials in a designated, sealed, and clearly labeled hazardous waste
container for professional disposal.

5. Empty Container Disposal:

o "Empty" containers that held calcium carbimide must be handled as hazardous waste unless
properly decontaminated.

o To decontaminate, triple-rinse the container with a suitable non-reactive solvent. Important:
The rinsate from all three rinses must be collected and disposed of as hazardous waste.[6]

 Atfter triple-rinsing, deface or remove the original label and dispose of the container in
accordance with your institution's guidelines for decontaminated labware.[6]

Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and
ensure the space is well-ventilated.

» Eliminate Ignition Sources: As calcium carbimide reacts with moisture to produce flammable
acetylene gas, remove all sources of ignition.[2]

» Contain the Spill: Cover the spill with a dry, non-combustible absorbent material such as dry
sand, dry lime, or soda ash. Do not use water.[2]
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o Collect the Waste: Carefully sweep the contained material into a sealable, labeled container
for hazardous waste disposal.

o Decontaminate the Area: Once the bulk of the material has been collected, decontaminate
the area according to your laboratory's standard operating procedures for hazardous
materials.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Temposil (calcium carbimide).
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Is the material from a spill or contamination?
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Disposal workflow for Temposil (calcium carbimide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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